N-{4-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-5-nitro-2-furamide

• Molecular Formula: C22H19ClN4O5
• Molecular Weight: 454.9 g/mol
• IUPAC Name: N-[4-[4-(4-chlorobenzoyl)piperazin-1-yl]phenyl]-5-nitrofuran-2-carboxamide
• InChI: InChI=1S/C22H19ClN4O5/c23-16-3-1-15(2-4-16)22(29)26-13-11-25(12-14-26)18-7-5-17(6-8-18)24-21(28)19-9-10-20(32-19)27(30)31/h1-10H,11-14H2,(H,24,28)
• InChI Key: WUUHWYBLYZMHBW-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=CC=C(C=C2)NC(=O)C3=CC=C(O3)[N+](=O)[O-])C(=O)C4=CC=C(C=C4)Cl

Description

N-{4-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-5-nitro-2-furamide, commonly known as CB-1 antagonist, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research.

Mechanism of Action

CB-1 antagonist works by blocking the CB-1 receptor, which is primarily located in the central nervous system. The CB-1 receptor is responsible for the activation of the endocannabinoid system, which regulates various physiological processes such as appetite, pain, and mood. By blocking the CB-1 receptor, CB-1 antagonist reduces the activation of the endocannabinoid system, leading to a decrease in appetite, pain perception, and anxiety.
Biochemical and Physiological Effects:
CB-1 antagonist has been found to have several biochemical and physiological effects. It has been found to reduce food intake and body weight in animal models of obesity. It has also been found to reduce drug-seeking behavior in animal models of addiction. CB-1 antagonist has been found to have anxiolytic effects in animal models of anxiety disorders. It has also been found to reduce pain perception in animal models of chronic pain.

Advantages and Limitations for Lab Experiments

CB-1 antagonist has several advantages and limitations for lab experiments. One of the major advantages is its high selectivity for the CB-1 receptor, which reduces the potential for off-target effects. CB-1 antagonist has also been found to have good oral bioavailability, making it suitable for oral administration in animal models. However, CB-1 antagonist has some limitations, such as its relatively short half-life, which requires frequent dosing in animal models.

Future Directions

CB-1 antagonist has several potential future directions for research. One of the major future directions is the development of more potent and selective CB-1 antagonists. Another future direction is the investigation of the effects of CB-1 antagonist on other physiological processes, such as inflammation and immune function. CB-1 antagonist may also have potential applications in the treatment of other disorders, such as depression and schizophrenia.
Conclusion:
In conclusion, CB-1 antagonist is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. Its high selectivity for the CB-1 receptor and its ability to reduce food intake, drug-seeking behavior, anxiety, and pain perception make it a promising candidate for the treatment of obesity, addiction, and anxiety disorders. Further research is needed to fully understand the potential applications of CB-1 antagonist in various fields of research.

Synthesis Methods

The synthesis of CB-1 antagonist involves the reaction between 4-chlorobenzoyl chloride and 1-piperazinecarboxamide, followed by the reaction with 4-aminophenyl-5-nitrofuran-2-carboxylate. The final product is obtained by recrystallization from a suitable solvent. The synthesis method has been optimized to produce high yields and purity of CB-1 antagonist.

Scientific Research Applications

CB-1 antagonist has been extensively studied for its potential applications in various fields of research. It has been found to be a potent and selective antagonist of the CB-1 receptor, which is involved in various physiological processes such as appetite regulation, pain perception, and mood regulation. CB-1 antagonist has been found to be effective in the treatment of obesity, addiction, and anxiety disorders.